Cas no 2098007-66-8 (4-[(1,3-Oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride)
4-[(1,3-Oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-[(1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride
- 4-(Oxazol-4-ylmethyl)-1,4-diazepan-5-one dihydrochloride
- 4-(1,3-oxazol-4-ylmethyl)-1,4-diazepan-5-one;dihydrochloride
- 4-[(1,3-Oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride
-
- Inchi: 1S/C9H13N3O2.2ClH/c13-9-1-2-10-3-4-12(9)5-8-6-14-7-11-8;;/h6-7,10H,1-5H2;2*1H
- InChI Key: WWHVSYIWZGORSJ-UHFFFAOYSA-N
- SMILES: Cl.Cl.O=C1CCNCCN1CC1=COC=N1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 210
- Topological Polar Surface Area: 58.4
4-[(1,3-Oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O247316-100mg |
4-[(1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride |
2098007-66-8 | 100mg |
$ 135.00 | 2022-06-03 | ||
| TRC | O247316-500mg |
4-[(1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride |
2098007-66-8 | 500mg |
$ 500.00 | 2022-06-03 | ||
| TRC | O247316-1g |
4-[(1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride |
2098007-66-8 | 1g |
$ 775.00 | 2022-06-03 | ||
| Life Chemicals | F2167-7821-0.25g |
4-[(1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride |
2098007-66-8 | 95%+ | 0.25g |
$479.0 | 2023-09-06 | |
| Life Chemicals | F2167-7821-0.5g |
4-[(1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride |
2098007-66-8 | 95%+ | 0.5g |
$505.0 | 2023-09-06 | |
| Life Chemicals | F2167-7821-1g |
4-[(1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride |
2098007-66-8 | 95%+ | 1g |
$532.0 | 2023-09-06 | |
| Life Chemicals | F2167-7821-2.5g |
4-[(1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride |
2098007-66-8 | 95%+ | 2.5g |
$1064.0 | 2023-09-06 | |
| Life Chemicals | F2167-7821-5g |
4-[(1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride |
2098007-66-8 | 95%+ | 5g |
$1596.0 | 2023-09-06 | |
| Life Chemicals | F2167-7821-10g |
4-[(1,3-oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride |
2098007-66-8 | 95%+ | 10g |
$2234.0 | 2023-09-06 |
4-[(1,3-Oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 4-[(1,3-Oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride
Professional Introduction to 4-[(1,3-Oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride (CAS No. 2098007-66-8)
4-[(1,3-Oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride, identified by its CAS number 2098007-66-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a complex structural framework that includes both an oxazole and a diazepane moiety. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug development.
The structural composition of 4-[(1,3-Oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride positions it as a potential scaffold for the design of novel therapeutic agents. The presence of the oxazole ring suggests possible interactions with biological targets such as enzymes and receptors, while the diazepane core is known for its pharmacological properties, including anxiolytic and neuroprotective effects. These features make the compound a promising candidate for further exploration in the treatment of neurological disorders.
In recent years, there has been growing interest in the development of compounds that can modulate central nervous system (CNS) activity. The diazepane moiety, in particular, has been extensively studied for its potential to interact with GABAergic systems, which are crucial for regulating neuronal excitability. This has led to investigations into its potential applications in conditions such as anxiety, epilepsy, and neurodegenerative diseases. The incorporation of the oxazole ring into the molecular structure may further enhance these properties by introducing additional binding sites or improving metabolic stability.
The synthesis and characterization of 4-[(1,3-Oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride have been subjects of several research studies. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that subsequent biological evaluations are conducted on high-quality material. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to confirm the structural integrity of the compound.
Biological activity assays have revealed intriguing properties of 4-[(1,3-Oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride. Preliminary studies indicate that it exhibits moderate affinity for certain CNS receptors, suggesting potential therapeutic benefits. Additionally, its interaction with enzymes involved in neurotransmitter metabolism has been explored, providing insights into its mechanism of action. These findings are particularly relevant in the context of developing next-generation CNS drugs that offer improved efficacy and reduced side effects.
The pharmacokinetic profile of this compound is also an area of active investigation. Understanding how 4-[(1,3-Oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its clinical application. In vitro and in vivo studies have begun to shed light on these processes, providing valuable data for drug formulation and dosing strategies.
The potential applications of 4-[(1,3-Oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride extend beyond traditional CNS therapies. Emerging research suggests that this compound may have applications in other therapeutic areas as well. For instance, its structural features could make it useful in developing anti-inflammatory agents or even in oncology research. The versatility of its molecular framework allows for modifications that could tailor its activity to specific disease targets.
The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like 4-[(1,3-Oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride exemplifies this collaborative approach. By integrating synthetic chemistry with biological evaluation and computational modeling, researchers can accelerate the discovery process and bring new treatments to patients more quickly.
In conclusion,4-[(1,3-Oxazol - 4 - ylmethyl] - 1, 4 - diazepan - 5 - one hydrochloride salt strong > (CAS No . 2098007 - 66 - 8) represents a promising compound with significant potential in pharmaceutical research . Its unique structural features , combined with preliminary evidence of biological activity , make it a valuable subject for further investigation . As research continues , we can expect to gain deeper insights into its therapeutic applications and mechanisms , ultimately contributing to advancements in medicine . p >
2098007-66-8 (4-[(1,3-Oxazol-4-yl)methyl]-1,4-diazepan-5-one dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)